Cas no 1518910-98-9 (4,6-dimethyl-2-(4-methylpiperidin-1-yl)pyrimidin-5-amine)

• Product Name: 4,6-dimethyl-2-(4-methylpiperidin-1-yl)pyrimidin-5-amine
• CAS No: 1518910-98-9
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6325956
• PubChem ID: 83535987
• Update Time: 2025-05-21

4,6-dimethyl-2-(4-methylpiperidin-1-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-(4-methylpiperidin-1-yl)pyrimidin-5-amine
• F1912-0316
• 1518910-98-9
• AKOS023260537

• Inchi： 1S/C12H20N4/c1-8-4-6-16(7-5-8)12-14-9(2)11(13)10(3)15-12/h8H,4-7,13H2,1-3H3
• InChI Key： JHWZXSUCWOOKFQ-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C)C(=C(C)N=2)N)CCC(C)CC1

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4,6-dimethyl-2-(4-methylpiperidin-1-yl)pyrimidin-5-amine

4,6-Dimethyl-2-(4-Methylpiperidin-1-yl)Pyrimidin-5-Amine: A Comprehensive Overview

4,6-Dimethyl-2-(4-Methylpiperidin-1-yl)Pyrimidin-5-Amine (CAS No. 1518910-98-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of 4,6-dimethylpyrimidin-5-amine is characterized by a pyrimidine ring substituted with methyl groups at positions 4 and 6, and a 4-methylpiperidine moiety at position 2. This unique combination of functional groups contributes to its intriguing chemical properties and potential therapeutic applications.

The synthesis of 4,6-dimethylpyrimidin-5-amine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantioselectivity, which is crucial for its application in chiral drug development. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency of the synthesis process. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 4,6-dimethylpyrimidin-5-amine.

In terms of pharmacological properties, 4,6-dimethylpyrimidin-5-amine has shown promising activity in preclinical studies. It has been reported to exhibit potent anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Recent studies have also explored its role as a modulator of cellular signaling pathways, particularly those involving mitogen-activated protein kinases (MAPK) and nuclear factor-kappa B (NF-kB). These findings underscore its potential as a lead compound for drug development.

The structural versatility of 4,6-dimethylpyrimidin-5-amine has also made it a valuable tool in medicinal chemistry for the design of bioisosteres and prodrugs. Researchers have successfully incorporated this compound into larger molecular frameworks to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, the attachment of lipid-soluble groups to the pyrimidine ring has significantly improved its ability to cross biological membranes, thereby increasing its efficacy in vivo.

From an environmental perspective, the ecological impact of 4,6-dimethylpyrimidin-5-amine has been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term effects on ecosystems and to develop sustainable methods for its disposal. These studies are essential for ensuring that the benefits of this compound are realized without compromising environmental health.

In conclusion, 4,6-dimethylpyrimidin-5-amine (CAS No. 1518910-98-9) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a promising candidate for future drug development. As research continues to unravel its full spectrum of properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.